Cas no 1021244-00-7 (2-(Diethylamino)-N'-hydroxybenzenecarboximidamide)

• Product Name: 2-(Diethylamino)-N'-hydroxybenzenecarboximidamide
• CAS No: 1021244-00-7
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 1074256
• PubChem ID: 43199923
• Update Time: 2025-06-08

2-(Diethylamino)-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-(Diethylamino)-N'-hydroxybenzenecarboximidamide
• AKOS000261003
• 2-(Diethylamino)-N'-hydroxybenzimidamide
• 2-(diethylamino)-N-hydroxybenzene-1-carboximidamide
• 1021244-00-7

• MDL： MFCD11155630
• Inchi： 1S/C11H17N3O/c1-3-14(4-2)10-8-6-5-7-9(10)11(12)13-15/h5-8,15H,3-4H2,1-2H3,(H2,12,13)
• InChI Key： AWRDQZVDUGULLH-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=CC=CC=1N(CC)CC)\N

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-(Diethylamino)-N'-hydroxybenzenecarboximidamide

2-(Diethylamino)-N'-hydroxybenzenecarboximidamide: A Comprehensive Overview

The compound with CAS No. 1021244-00-7, known as 2-(Diethylamino)-N'-hydroxybenzenecarboximidamide, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzenecarboximidamides, which are derivatives of benzoic acid modified with imidamide groups. The presence of the diethylamino group and the hydroxy substituent on the benzene ring introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzenecarboximidamides in drug design, particularly in the development of antimicrobial agents and anticancer drugs. The diethylamino group enhances the molecule's lipophilicity, which is crucial for improving bioavailability and permeability across biological membranes. Meanwhile, the hydroxy group contributes to hydrogen bonding capabilities, which can influence the molecule's solubility and interaction with biological targets.

The synthesis of 2-(Diethylamino)-N'-hydroxybenzenecarboximidamide typically involves a multi-step process, starting from the corresponding benzoic acid derivative. The introduction of the imidamide group is often achieved through condensation reactions with ammonia or primary amines, followed by further functionalization to introduce the diethylamino and hydroxy substituents. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic methods.

From a structural standpoint, the molecule exhibits a planar aromatic system due to the benzene ring, with the imidamide group projecting above and below the plane. This geometry plays a critical role in determining its electronic properties and reactivity. Computational studies using density functional theory (DFT) have provided insights into the molecule's electronic structure, revealing that the diethylamino group significantly affects the distribution of electron density across the molecule.

In terms of applications, 2-(Diethylamino)-N'-hydroxybenzenecarboximidamide has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead compound for developing anti-inflammatory agents, thanks to its ability to modulate key inflammatory pathways. Additionally, its role as an intermediate in organic synthesis has been recognized, enabling access to more complex molecular architectures with tailored functionalities.

Recent advancements in green chemistry have also influenced research on this compound. Scientists are exploring ways to synthesize 2-(Diethylamino)-N'-hydroxybenzenecarboximidamide using environmentally friendly methods, such as enzymatic catalysis or solvent-free conditions. These efforts align with global initiatives to reduce waste and minimize environmental impact in chemical manufacturing.

The stability and reactivity of this compound under various conditions have been extensively studied. Thermal analysis indicates that it is stable up to temperatures around 150°C before decomposition occurs. In aqueous solutions, its solubility is moderate but can be enhanced by adjusting pH levels or incorporating co-solvents.

In conclusion, 2-(Diethylamino)-N'-hydroxybenzenecarboximidamide (CAS No. 1021244-00-7) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research in drug discovery, materials science, and sustainable chemistry practices.